N-(2-bromo-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C20H25BrN4O2/c1-13-6-8-25(9-7-13)20-22-15(3)11-19(24-20)27-12-18(26)23-17-5-4-14(2)10-16(17)21/h4-5,10-11,13H,6-9,12H2,1-3H3,(H,23,26)
• InChI Key: KNJKHWUURVNMJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC(=CC(=N2)OCC(=O)NC3=C(C=C(C=C3)C)Br)C
• Molecular Formula: C20H25BrN4O2
• Molecular Weight: 433.3 g/mol

Description

N-(2-bromo-4-methylphenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C20H25BrN4O2 and its molecular weight is 433.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial and Antituberculosis Activity : Pyrimidine incorporated Schiff base of Isoniazid derivatives, which include structures similar to the queried compound, have demonstrated notable antimicrobial and antituberculosis activities. This suggests their potential in developing treatments for bacterial, fungal, and tuberculosis infections (Soni & Patel, 2017).

• Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors : Compounds with a similar structure have shown potent inhibitory activity against human thymidylate synthase and dihydrofolate reductase. These enzymes are targets in cancer chemotherapy, indicating the potential use of these compounds in cancer treatment (Gangjee et al., 2008).

• Analgesic and Ulcerogenic Activity : Novel pyrimidine derivatives have been synthesized and investigated for their analgesic and ulcerogenic activities. Some compounds in this category have shown significant analgesic activity without ulcerogenic effects, suggesting their utility in pain management (Chaudhary et al., 2012).

• Anticancer Activity : Certain pyrimidine derivatives have been synthesized and tested for in vitro cytotoxic activity against cancer cell lines. These compounds have shown promise as potential anticancer agents (Al-Sanea et al., 2020).

• Antibacterial and Antifungal Activities : Newer Schiff bases and thiazolidinone derivatives with similar structural elements have been synthesized and evaluated for their antibacterial and antifungal properties. This research highlights their potential application in treating infectious diseases (Fuloria et al., 2014).